Cas no 1238894-66-0 (Benzeneethanol, 5-fluoro-a-methyl-2-(phenylmethoxy)-, (aR)-)

• Product Name: Benzeneethanol, 5-fluoro-a-methyl-2-(phenylmethoxy)-, (aR)-
• CAS No: 1238894-66-0
• MF: C₁₆H₁₇FO₂
• MW: 260.303388357162
• CID: 6510351
• Update Time: 2025-05-27

Benzeneethanol, 5-fluoro-a-methyl-2-(phenylmethoxy)-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 5-fluoro-a-methyl-2-(phenylmethoxy)-, (aR)-
• Benzeneethanol, 5-fluoro-α-methyl-2-(phenylmethoxy)-, (αR)-

• Inchi： 1S/C16H17FO2/c1-12(18)9-14-10-15(17)7-8-16(14)19-11-13-5-3-2-4-6-13/h2-8,10,12,18H,9,11H2,1H3/t12-/m1/s1
• InChI Key： PNYZJRKEDZZXRF-GFCCVEGCSA-N
• SMILES： C(C1C=C(F)C=CC=1OCC1C=CC=CC=1)[C@H](O)C

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 381.7±32.0 °C(Predicted)
• pka: 14.82±0.20(Predicted)

Additional information on Benzeneethanol, 5-fluoro-a-methyl-2-(phenylmethoxy)-, (aR)-

Recent Advances in the Study of Benzeneethanol, 5-fluoro-a-methyl-2-(phenylmethoxy)-, (aR)- (CAS: 1238894-66-0)

In recent years, the compound Benzeneethanol, 5-fluoro-a-methyl-2-(phenylmethoxy)-, (aR)- (CAS: 1238894-66-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of Benzeneethanol, 5-fluoro-a-methyl-2-(phenylmethoxy)-, (aR)-. Researchers have developed novel synthetic routes to improve yield and enantiomeric purity, which are critical for its application in drug formulations. Recent publications highlight the use of asymmetric catalysis and green chemistry principles to achieve more efficient and sustainable production methods. These advancements not only enhance the scalability of the compound but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Pharmacological studies have revealed that Benzeneethanol, 5-fluoro-a-methyl-2-(phenylmethoxy)-, (aR)- exhibits potent activity against specific biological targets. For instance, it has been identified as a modulator of certain neurotransmitter receptors, suggesting potential applications in neurological disorders. Preclinical trials have demonstrated its efficacy in animal models, with notable improvements in behavioral and cognitive endpoints. These findings underscore the compound's therapeutic potential and warrant further investigation in clinical settings.

In addition to its neurological applications, recent research has explored the anticancer properties of Benzeneethanol, 5-fluoro-a-methyl-2-(phenylmethoxy)-, (aR)-. Studies have shown that it can induce apoptosis in cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. The compound's selectivity for cancer cells, coupled with its low toxicity profile in normal cells, makes it a promising candidate for oncology drug development. Ongoing research aims to elucidate its precise mechanism of action and identify potential synergies with existing anticancer agents.

The pharmacokinetic and safety profiles of Benzeneethanol, 5-fluoro-a-methyl-2-(phenylmethoxy)-, (aR)- have also been a focus of recent studies. Advanced analytical techniques, such as LC-MS and NMR spectroscopy, have been employed to characterize its metabolism and distribution in biological systems. Preliminary data indicate favorable bioavailability and a manageable safety profile, although further toxicological studies are needed to confirm these findings. These results are crucial for guiding the design of future clinical trials and ensuring the compound's suitability for human use.

In conclusion, the latest research on Benzeneethanol, 5-fluoro-a-methyl-2-(phenylmethoxy)-, (aR)- (CAS: 1238894-66-0) highlights its multifaceted potential in drug discovery and development. From innovative synthetic methods to promising therapeutic applications, this compound represents a valuable asset in the chemical biology and pharmaceutical fields. Continued research efforts will be essential to fully unlock its clinical potential and translate these findings into tangible medical advancements.